Cas no 65445-46-7 (Oxiranecarbonitrile, 3-hexyl-3-methyl-)

• Product Name: Oxiranecarbonitrile, 3-hexyl-3-methyl-
• CAS No: 65445-46-7
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 4109336
• PubChem ID: 85928459
• Update Time: 2025-05-20

Oxiranecarbonitrile, 3-hexyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Oxiranecarbonitrile, 3-hexyl-3-methyl-
• 2-Oxiranecarbonitrile, 3-hexyl-3-methyl-
• 3-hexyl-3-methyloxirane-2-carbonitrile
• EN300-698925
• 65445-46-7

• Inchi： 1S/C10H17NO/c1-3-4-5-6-7-10(2)9(8-11)12-10/h9H,3-7H2,1-2H3
• InChI Key： YYQMYAAZBPURMF-UHFFFAOYSA-N
• SMILES： O1C(CCCCCC)(C)C1C#N

Computed Properties

• Exact Mass: 167.131014166Da
• Monoisotopic Mass: 167.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36.3Ų

Additional information on Oxiranecarbonitrile, 3-hexyl-3-methyl-

Professional Introduction to Oxiranecarbonitrile, 3-hexyl-3-methyl- (CAS No. 65445-46-7)

Oxiranecarbonitrile, 3-hexyl-3-methyl-, identified by its Chemical Abstracts Service (CAS) number 65445-46-7, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of oxirane derivatives, which are known for their unique reactivity and utility in synthetic chemistry. The structural features of 3-hexyl-3-methyl-oxiranecarbonitrile make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The molecular structure of this compound consists of an oxirane ring substituted with a hexyl and a methyl group at the 3-position, along with a nitrile functional group. This configuration imparts distinct chemical properties that are highly advantageous for medicinal chemistry applications. The oxirane ring, also known as an epoxide, is a three-membered cyclic ether that is highly reactive due to the strain in its ring structure. This reactivity allows it to participate in various chemical transformations, such as nucleophilic ring opening, which is a cornerstone of synthetic organic chemistry.

The presence of the nitrile group further enhances the versatility of 3-hexyl-3-methyl-oxiranecarbonitrile. Nitriles are well-known for their ability to undergo hydrolysis to form carboxylic acids or reduction to form amides, making them crucial building blocks in the synthesis of pharmaceuticals. The combination of these functional groups in Oxiranecarbonitrile, 3-hexyl-3-methyl- provides a rich palette for chemists to explore diverse synthetic pathways.

In recent years, there has been a surge in research focused on developing new methodologies for the functionalization of oxirane derivatives. These compounds have found applications not only in drug synthesis but also in materials science and polymer chemistry. The unique reactivity of oxiranes allows for the creation of complex molecular architectures with precision, which is essential for designing molecules with specific biological activities.

One of the most promising areas where Oxiranecarbonitrile, 3-hexyl-3-methyl- is making an impact is in the field of drug discovery. Researchers have leveraged its structural features to develop novel scaffolds for therapeutic agents. For instance, studies have demonstrated its utility in synthesizing small molecules that exhibit antimicrobial and anti-inflammatory properties. The ability to introduce various substituents into the oxirane ring while retaining its reactivity has opened up new avenues for designing drugs with enhanced efficacy and reduced side effects.

The hexyl and methyl groups in 3-hexyl-3-methyl-oxiranecarbonitrile contribute to its lipophilicity, which is a critical factor in drug design. Lipophilic molecules often have better oral bioavailability and can more easily cross biological membranes, making them more effective as therapeutic agents. By tuning these substituents, researchers can fine-tune the pharmacokinetic properties of their drug candidates.

Advances in computational chemistry have also played a pivotal role in understanding the reactivity and potential applications of Oxiranecarbonitrile, 3-hexyl-3-methyl. Molecular modeling studies have helped predict how this compound might behave under different reaction conditions and how it could interact with biological targets. These insights are invaluable for guiding experimental design and optimizing synthetic routes.

In addition to its pharmaceutical applications, Oxiranecarbonitrile, 3-hexyl-3-methyl has shown promise in materials science. The ability to incorporate functional groups into polymers derived from this compound can lead to materials with novel properties, such as enhanced biodegradability or improved mechanical strength. Such advancements are crucial for developing sustainable materials that meet the demands of modern industries.

The synthesis of 3-hexyl-3-methyl-oxiranecarbonitrile typically involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Common synthetic routes include the reaction of appropriate precursors with nitrile-forming agents followed by ring-closure reactions using catalysts such as boron tribromide or sulfuric acid. Recent developments in green chemistry have also led to the exploration of more environmentally friendly synthetic methods, such as catalytic processes that minimize waste and energy consumption.

The safety profile of Oxiranecarbonitrile, 3-hexyl-3-methyl is another important consideration in its application. While oxirane derivatives can be reactive due to their strained ring structures, proper handling procedures can mitigate any potential risks associated with their use. Researchers adhere to strict safety protocols when working with these compounds to ensure both personal safety and environmental protection.

In conclusion,Oxiranecarbonitrile, 3-hexyl-3-methyl- (CAS No. 65445-46-7) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features enable it to serve as a valuable intermediate in synthetic chemistry, facilitating the development of novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow even further.